Cas no 196092-33-8 (1,3-Benzenediol, 4-[(3R)-3,4-dihydro-7-hydroxy-8-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-6-(2-methyl-1-methylenepropyl)-)

• Product Name: 1,3-Benzenediol, 4-[(3R)-3,4-dihydro-7-hydroxy-8-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-6-(2-methyl-1-methylenepropyl)-
• CAS No: 196092-33-8
• MF: C₂₅H₃₀O₄
• MW: 394.503307819366
• CID: 2732317
• Update Time: 2024-03-01

1,3-Benzenediol, 4-[(3R)-3,4-dihydro-7-hydroxy-8-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-6-(2-methyl-1-methylenepropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-[(3R)-3,4-dihydro-7-hydroxy-8-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-6-(2-methyl-1-methylenepropyl)-
• (3R)-7,2',4'-Trihydroxy-5'-(1-isopropylethenyl)-8-prenylisoflavan

• Inchi： 1S/C25H30O4/c1-14(2)6-8-19-22(26)9-7-17-10-18(13-29-25(17)19)21-11-20(16(5)15(3)4)23(27)12-24(21)28/h6-7,9,11-12,15,18,26-28H,5,8,10,13H2,1-4H3/t18-/m0/s1
• InChI Key： CDOFYIVCXIRJPY-SFHVURJKSA-N
• SMILES： C1(O)=C(C(=C)C(C)C)C=C([C@H]2CC3=CC=C(O)C(C/C=C(/C)\C)=C3OC2)C(O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• XLogP3: 4.728

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanols